3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole

• Molecular Formula: C5H6BrN3
• Molecular Weight: 188.03 g/mol
• IUPAC Name: 3-bromo-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• InChI: InChI=1S/C5H6BrN3/c6-5-3-1-7-2-4(3)8-9-5/h7H,1-2H2,(H,8,9)
• InChI Key: DGKFTGMYDSGFOL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)NN=C2Br

Description

3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole is a nitrogen-containing heterocyclic compound that features both pyrrole and pyrazole rings. This compound is part of the pyrrolopyrazine family, which is known for its diverse biological activities and applications in various fields such as pharmaceuticals, organic materials, and natural products .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole typically involves cyclization and annulation reactions. One common method includes the formation of a domino imine followed by intramolecular annulation . Another approach involves the oxidative ring-opening process of 1H-pyrazoles . These methods often require specific catalysts and reaction conditions to achieve high yields and purity.

Industrial Production Methods

Industrial production methods for 3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole are not extensively documented. the principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring environmental safety, are likely applied to produce this compound efficiently.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like activated manganese dioxide in toluene.

Reduction: Reduction reactions typically involve hydrogenation or the use of reducing agents such as sodium borohydride.

Substitution: Halogen substitution reactions can be performed using nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Activated manganese dioxide in toluene at reflux temperature.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazole derivatives, while substitution reactions can produce various substituted pyrazoles .

Scientific Research Applications

3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities.

Medicine: It is being explored for its potential in drug discovery, particularly for its kinase inhibitory properties.

Industry: The compound’s unique structure makes it valuable in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole involves its interaction with various molecular targets and pathways. For instance, its kinase inhibitory activity is attributed to its ability to bind to the active site of kinases, thereby blocking their activity . The compound’s antimicrobial and antiviral properties are likely due to its ability to disrupt essential biological processes in pathogens .

Comparison with Similar Compounds

Similar Compounds

• 2,4,5,6-Tetrahydropyrrolo[3,4-c]pyrazole
• 1-(1H-tetrazol-5-yl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• 3-Diazenylacrylonitrile derivatives

Uniqueness

3-Bromo-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole is unique due to its bromine substitution, which imparts distinct chemical properties and reactivity compared to other pyrrolopyrazine derivatives. This substitution enhances its potential as a versatile intermediate in organic synthesis and drug discovery .